Cas no 338423-44-2 (Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate)

• Product Name: Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate
• CAS No: 338423-44-2
• MDL: MFCD00215638
• CID: 4647461
• Update Time: 2025-05-25

Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate

• MDL： MFCD00215638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate

Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate: A Comprehensive Overview

Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate, with the CAS number 338423-44-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its intricate structure, combines elements of pyrimidine derivatives, methoxy groups, and nitrophenyl substituents, making it a fascinating subject for both theoretical and applied research. Recent studies have highlighted its potential applications in drug development and advanced materials synthesis.

The core structure of Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate revolves around a pyrimidine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This ring is further substituted with a methoxy group at the 5-position and a phenoxy group at the 4-position. The phenoxy group itself bears a nitro substituent at the 3-position, introducing additional electronic effects and reactivity into the molecule. The sulfanyl (thioether) linkage connects the pyrimidine ring to an ethoxycarbonyl group via an acetyl chain, further modulating the compound's physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Researchers have employed multi-step synthesis strategies, including nucleophilic aromatic substitution, coupling reactions, and protecting group chemistry, to assemble this compound with high fidelity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like cross-coupling reactions. These methods not only enhance the yield but also ensure the structural integrity of the final product.

The electronic properties of Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate are heavily influenced by its functional groups. The nitrophenyl substituent introduces strong electron-withdrawing effects, which can modulate the reactivity of the pyrimidine ring. Conversely, the methoxy group at the 5-position exerts an electron-donating effect through resonance, creating a dynamic interplay between these substituents. This balance of electron-withdrawing and donating groups makes the compound versatile for various chemical transformations.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been explored as a potential lead molecule for anti-cancer drug development. The pyrimidine scaffold is well-known for its role in nucleoside analogs and other bioactive compounds. Recent in vitro studies have demonstrated that Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Additionally, this compound has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that films prepared from this compound exhibit favorable charge transport characteristics, which could be harnessed for next-generation electronic devices.

The synthesis and characterization of Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate have also contributed to our understanding of heterocyclic chemistry. Its structure serves as a valuable model for studying sulfur-containing heterocycles and their reactivity under various conditions. For instance, recent studies have examined its behavior under oxidative conditions, revealing insights into sulfur-based redox reactions that could inform future synthetic strategies.

In conclusion, Ethyl 2-{5-methoxy-4-(3-nitrophenoxy)-2-pyrimidinylsulfanyl}acetate (CAS No: 338423-44-2) stands as a testament to the ingenuity of modern synthetic chemistry. Its complex structure and diverse functional groups make it a valuable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new facets of its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.